Cas no 1314714-46-9 (1-3,5-bis(trifluoromethyl)phenylcyclobutan-1-amine)

• Product Name: 1-3,5-bis(trifluoromethyl)phenylcyclobutan-1-amine
• CAS No: 1314714-46-9
• MF: C₁₂H₁₁F₆N
• MW: 283.212864160538
• MDL: MFCD19699248
• CID: 4583472
• PubChem ID: 83412513
• Update Time: 2025-10-29

1-3,5-bis(trifluoromethyl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanamine
• 1-3,5-bis(trifluoromethyl)phenylcyclobutan-1-amine

• MDL： MFCD19699248
• Inchi： 1S/C12H11F6N/c13-11(14,15)8-4-7(10(19)2-1-3-10)5-9(6-8)12(16,17)18/h4-6H,1-3,19H2
• InChI Key： FIABVIFHYFWXPA-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)(N)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-3,5-bis(trifluoromethyl)phenylcyclobutan-1-amine

1-3,5-Bis(trifluoromethyl)phenylcyclobutan-1-amine: A Comprehensive Overview

The compound with CAS No. 1314714-46-9, commonly referred to as 1-3,5-bis(trifluoromethyl)phenylcyclobutan-1-amine, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is a derivative of cyclobutane, a four-membered saturated hydrocarbon ring, which is further substituted with a phenyl group bearing two trifluoromethyl groups at the 3 and 5 positions. The presence of the trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it a valuable compound for various research and industrial applications.

Cyclobutane derivatives have been extensively studied for their strained ring systems, which often lead to interesting reactivity and selectivity in chemical reactions. The trifluoromethyl group, on the other hand, is known for its electron-withdrawing nature and high stability, making it a popular substituent in pharmaceuticals, agrochemicals, and advanced materials. The combination of these features in 1-3,5-bis(trifluoromethyl)phenylcyclobutan-1-amine makes it a versatile building block for synthesizing complex molecules with tailored properties.

Recent studies have highlighted the potential of this compound in drug discovery and material science. For instance, researchers have explored its use as a precursor for synthesizing bioactive compounds with enhanced pharmacokinetic profiles. The trifluoromethyl groups not only improve the lipophilicity of the molecule but also enhance its resistance to metabolic degradation, making it an attractive candidate for developing long-lasting therapeutic agents.

In the realm of material science, this compound has been investigated for its role in synthesizing advanced polymers and coatings. The cyclobutane ring's strain energy can be harnessed to create materials with exceptional mechanical properties, such as high tensile strength and elasticity. Additionally, the trifluoromethyl groups contribute to the thermal stability and chemical resistance of the resulting materials, making them suitable for high-performance applications.

The synthesis of 1-3,5-bis(trifluoromethyl)phenylcyclobutan-1-amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The trifluoromethyl groups are introduced via electrophilic substitution reactions, followed by cyclization to form the cyclobutane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

One of the most promising areas of research involving this compound is its application in green chemistry. Scientists are exploring ways to utilize this compound in environmentally friendly processes, such as catalytic hydrogenation and cross-coupling reactions. Its ability to act as a versatile intermediate allows for the creation of diverse chemical structures with minimal waste generation.

In conclusion, 1-3,5-bis(trifluoromethyl)phenylcyclobutan-1-amine (CAS No. 1314714-46-9) stands out as a highly functional compound with wide-ranging applications across multiple disciplines. Its unique combination of structural features makes it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, material science, and green chemistry. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.